![molecular formula C17H15NO7 B1210926 2-[[(4-Acetyloxy-3-methoxyphenyl)-oxomethyl]amino]-5-hydroxybenzoic acid](/img/structure/B1210926.png)
2-[[(4-Acetyloxy-3-methoxyphenyl)-oxomethyl]amino]-5-hydroxybenzoic acid
Overview
Description
2-[[(4-acetyloxy-3-methoxyphenyl)-oxomethyl]amino]-5-hydroxybenzoic acid is a member of benzamides.
Scientific Research Applications
Solubility and Transfer Studies
- The solubility of compounds similar to 2-[[(4-Acetyloxy-3-methoxyphenyl)-oxomethyl]amino]-5-hydroxybenzoic acid, such as various benzoic acid derivatives, is studied in different solvents, providing insights into their physical and chemical properties (Hart et al., 2015).
Synthesis of Organophosphorus Compounds
- Research on the synthesis of phosphorins using derivatives of 2-hydroxybenzoic acid offers insights into novel synthetic routes and mechanisms relevant to similar chemical structures (El‐Barbary & Lawesson, 1981).
Intermediate Synthesis in Pharmaceutical Compounds
- The compound's relatives are used as intermediates in the synthesis of pharmaceuticals, as in the case of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, highlighting its potential role in drug development (Wang Yu, 2008).
Catalysis and Oxidative Coupling
- Studies on oxidative coupling reactions involving similar benzoic acid derivatives demonstrate their potential use in synthesizing heterocyclic compounds, relevant to materials science and pharmaceutical synthesis (Shimizu et al., 2009).
Cytotoxicity and Anticancer Research
- Research into the cytotoxicity of compounds similar to 2-[[(4-Acetyloxy-3-methoxyphenyl)-oxomethyl]amino]-5-hydroxybenzoic acid, like 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, contributes to understanding their potential use in cancer treatment (Hassan et al., 2014).
Cholinesterase Inhibition Study
- Studies on similar compounds acting as acetyl- and butyrylcholinesterase inhibitors offer insights into their potential therapeutic applications in neurodegenerative diseases (Kos et al., 2021).
properties
Product Name |
2-[[(4-Acetyloxy-3-methoxyphenyl)-oxomethyl]amino]-5-hydroxybenzoic acid |
|---|---|
Molecular Formula |
C17H15NO7 |
Molecular Weight |
345.3 g/mol |
IUPAC Name |
2-[(4-acetyloxy-3-methoxybenzoyl)amino]-5-hydroxybenzoic acid |
InChI |
InChI=1S/C17H15NO7/c1-9(19)25-14-6-3-10(7-15(14)24-2)16(21)18-13-5-4-11(20)8-12(13)17(22)23/h3-8,20H,1-2H3,(H,18,21)(H,22,23) |
InChI Key |
CPZAYBBKCUHCEH-UHFFFAOYSA-N |
SMILES |
CC(=O)OC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)O)C(=O)O)OC |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)O)C(=O)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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